Cas no 84165-42-4 (Quinoline,8-(phenylmethoxy)-)

Quinoline,8-(phenylmethoxy)- structure
Quinoline,8-(phenylmethoxy)- structure
Product Name:Quinoline,8-(phenylmethoxy)-
CAS No:84165-42-4
MF:C16H13NO
MW:235.280524015427
CID:723982
PubChem ID:150728
Update Time:2025-04-19

Quinoline,8-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,8-(phenylmethoxy)-
    • 8-Benzyloxyquinoline
    • 8-phenylmethoxyquinoline
    • NSC646915
    • CCRIS 7820
    • 8-BENZYLOXY-QUINOLINE
    • UNII-O45JCJ3JLI
    • BS-24218
    • Q27285306
    • SCHEMBL1101199
    • NCI60_016214
    • 8-(Phenylmethoxy)quinoline
    • DTXSID10233084
    • NSC-646915
    • O45JCJ3JLI
    • CHEMBL1986360
    • 84165-42-4
    • Quinoline, 8-(phenylmethoxy)-
    • 8-(Benzyloxy)quinoline
    • Inchi: 1S/C16H13NO/c1-2-6-13(7-3-1)12-18-15-10-4-8-14-9-5-11-17-16(14)15/h1-11H,12H2
    • InChI Key: FPFKXDKOMIEEPB-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC2=CC=CN=C12

Computed Properties

  • Exact Mass: 235.099714038g/mol
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 22.1Ų

Quinoline,8-(phenylmethoxy)- Pricemore >>

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